Cas no 1806914-15-7 (3-Bromo-4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1806914-15-7
• MF: C₈H₄BrClF₅N
• MW: 324.473077774048
• CID: 4866678
• Update Time: 2025-06-15

3-Bromo-4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF5N/c9-5-3(1-10)4(7(11)12)2-16-6(5)8(13,14)15/h2,7H,1H2
• InChI Key： CHFHLAFVLPYKGM-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NC=C(C(F)F)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine

3-Bromo-4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine: A Key Intermediate in Modern Pharmaceutical Synthesis

3-Bromo-4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine, with the CAS number 1806914-15-7, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule, featuring a pyridine core substituted with multiple functional groups, has garnered considerable attention due to its utility as a crucial intermediate in the synthesis of various biologically active agents. The presence of a bromine atom, a chloromethyl group, a difluoromethyl group, and a trifluoromethyl group on the pyridine ring endows this compound with unique reactivity and selectivity, making it invaluable in drug discovery and development.

The structural features of 3-Bromo-4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine contribute to its broad applicability in medicinal chemistry. The bromine substituent, for instance, serves as an excellent handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of novel therapeutic agents with tailored pharmacological properties. Similarly, the chloromethyl group provides a reactive site for nucleophilic addition reactions, facilitating the introduction of diverse pharmacophores into the molecule.

Recent advancements in synthetic methodologies have highlighted the importance of this compound in the development of small-molecule drugs. For instance, researchers have leveraged its reactivity to synthesize kinase inhibitors, which are critical in targeting various cancers and inflammatory diseases. The trifluoromethyl and difluoromethyl groups, known for their ability to enhance metabolic stability and binding affinity, have been strategically incorporated into drug candidates to improve their pharmacokinetic profiles. This has been particularly evident in the design of antiviral and antibacterial agents where these fluorinated moieties play a pivotal role in modulating drug efficacy.

The utility of 3-Bromo-4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine extends beyond kinase inhibitors. It has been employed in the synthesis of G protein-coupled receptor (GPCR) modulators, which are involved in a wide range of physiological processes and are targeted by numerous therapeutic drugs. The compound's ability to serve as a precursor for diverse scaffolds has made it a favorite among medicinal chemists seeking to develop next-generation GPCR ligands. These ligands exhibit improved selectivity and reduced off-target effects, representing significant advancements in drug design.

In addition to its role in small-molecule drug development, this compound has found applications in materials science and agrochemicals. The unique electronic properties conferred by the fluorinated substituents make it a valuable building block for organic electronic materials such as OLEDs (organic light-emitting diodes) and semiconductors. Furthermore, its incorporation into agrochemical formulations has shown promise in developing more effective pesticides with enhanced environmental compatibility.

The synthesis of 3-Bromo-4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine presents both challenges and opportunities for chemists. While traditional synthetic routes often involve multi-step sequences with harsh conditions, recent innovations have focused on greener and more efficient methodologies. Catalytic processes that minimize waste and energy consumption have been explored, aligning with the growing emphasis on sustainable chemistry. These advancements not only improve the scalability of production but also enhance the overall sustainability of pharmaceutical manufacturing.

The future prospects of this compound are promising, with ongoing research exploring its potential applications in emerging fields such as gene therapy and nanomedicine. The ability to functionalize its core structure allows for the creation of novel prodrugs and drug delivery systems that can overcome biological barriers and improve therapeutic outcomes. As our understanding of biological systems continues to evolve, the demand for specialized intermediates like 3-Bromo-4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine is expected to grow.

In conclusion, 3-Bromo-4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS no: 1806914-15-7) stands as a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics across various disease areas. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of chemical innovation.